Cas no 154011-05-9 (1-(2-chloroethyl)-5-nitro-1,2-dihydropyridin-2-one)

• Product Name: 1-(2-chloroethyl)-5-nitro-1,2-dihydropyridin-2-one
• CAS No: 154011-05-9
• MF: C₇H₇ClN₂O₃
• MW: 202.59508061409
• CID: 4604810
• Update Time: 2025-06-09

1-(2-chloroethyl)-5-nitro-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloroethyl)-5-nitro-1,2-dihydropyridin-2-one

• Inchi： 1S/C7H7ClN2O3/c8-3-4-9-5-6(10(12)13)1-2-7(9)11/h1-2,5H,3-4H2
• InChI Key： NMMWOVAAYDTBRE-UHFFFAOYSA-N
• SMILES： C1(=O)N(CCCl)C=C([N+]([O-])=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 1-(2-chloroethyl)-5-nitro-1,2-dihydropyridin-2-one

1-(2-Chloroethyl)-5-Nitro-1,2-Dihydropyridin-2-One: A Comprehensive Overview

1-(2-Chloroethyl)-5-nitro-1,2-dihydropyridin-2-one (CAS No. 154011-05-9) is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and functional groups, has been the subject of numerous studies due to its potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the research and development of 1-(2-chloroethyl)-5-nitro-1,2-dihydropyridin-2-one.

Chemical Structure and Properties

1-(2-Chloroethyl)-5-nitro-1,2-dihydropyridin-2-one is a derivative of pyridine, a six-membered heterocyclic aromatic compound. The presence of a chloroethyl group and a nitro group on the pyridine ring imparts unique chemical properties to this compound. The chloroethyl group is known for its reactivity in various chemical reactions, while the nitro group contributes to the compound's electronic and steric properties. These functional groups play a crucial role in the compound's biological activity and potential therapeutic applications.

The molecular formula of 1-(2-chloroethyl)-5-nitro-1,2-dihydropyridin-2-one is C₉H₉ClN₃O₃, with a molecular weight of approximately 248.64 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the nitration of pyridine followed by the introduction of the chloroethyl group. The resulting product is a yellow solid that is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO).

Synthesis Methods

The synthesis of 1-(2-chloroethyl)-5-nitro-1,2-dihydropyridin-2-one involves several steps that are carefully controlled to ensure high yield and purity. One common method involves the nitration of 1,2-dihydropyridin-2-one using concentrated nitric acid, followed by the addition of 2-chloroethyl chloride under basic conditions. This reaction sequence results in the formation of the desired product with high selectivity.

An alternative synthetic route involves the use of microwave-assisted synthesis, which has gained popularity due to its efficiency and environmental friendliness. Microwave-assisted methods can significantly reduce reaction times and improve yields compared to traditional heating methods. Recent studies have shown that microwave-assisted synthesis can produce 1-(2-chloroethyl)-5-nitro-1,2-dihydropyridin-2-one with excellent purity and yield within a few minutes.

Biological Activities

1-(2-Chloroethyl)-5-nitro-1,2-dihydropyridin-2-one has been extensively studied for its biological activities, particularly in the context of its potential as an anticancer agent. Research has shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action is believed to involve the induction of apoptosis through the activation of caspase pathways.

In addition to its anticancer properties, 1-(2-chloroethyl)-5-nitro-1,2-dihydropyridin-2-one has also been investigated for its anti-inflammatory and antioxidant activities. Studies have demonstrated that this compound can effectively inhibit pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for treating inflammatory diseases. Furthermore, its antioxidant properties have been attributed to its ability to scavenge free radicals and reduce oxidative stress.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 1-(2-chloroethyl)-5-nitro-1,2-dihydropyridin-2-one has been evaluated in several preclinical studies and early-stage clinical trials. Preclinical studies have shown promising results in animal models of cancer and inflammation, with significant reductions in tumor size and inflammatory markers observed. These findings have paved the way for further clinical investigations.

In early-stage clinical trials, 1-(2-chloroethyl)-5-nitro-1,2-dihydropyridin-2-one has been administered to patients with advanced solid tumors. Preliminary results have indicated that the compound is well-tolerated at therapeutic doses and exhibits promising antitumor activity. However, further large-scale clinical trials are needed to fully assess its safety and efficacy.

Recent Research Advances

The ongoing research on 1-(2-chloroethyl)-5-nitro-1,2-dihydropyridin-2-one continues to uncover new insights into its mechanisms of action and potential applications. Recent studies have focused on optimizing the delivery methods and enhancing the bioavailability of this compound. For example, nanoparticle-based delivery systems have shown promise in improving the pharmacokinetic properties and reducing side effects associated with traditional administration methods.

In addition to these delivery methods, researchers are exploring combination therapies involving 1-(2-chloroethyl)-5-nitro-1,2-dihydropyridin-2-one. Combination therapies aim to enhance therapeutic efficacy by targeting multiple pathways simultaneously. For instance, combining this compound with other anticancer agents or immunotherapies has shown synergistic effects in preclinical models.

Conclusion

1-(2-Chloroethyl)-5-nitro-1,2-dihydropyridin-2-one, with its unique chemical structure and multifaceted biological activities, holds significant promise as a therapeutic agent in various medical applications. Ongoing research continues to unravel new insights into its mechanisms of action and potential uses. As more data from clinical trials become available, it is anticipated that this compound will play an increasingly important role in the treatment of cancer and inflammatory diseases.